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Compound of Interest

Compound Name:
3-Amino-5-bromopyridine-2-

carboxamide

Cat. No.: B112891 Get Quote

Technical Guide: 3-Amino-5-bromopyridine-2-
carboxamide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the chemical properties and

synthesis of 3-Amino-5-bromopyridine-2-carboxamide, a key intermediate in pharmaceutical

and agrochemical research.

Core Compound Data
The fundamental molecular properties of 3-Amino-5-bromopyridine-2-carboxamide are

summarized below. These values are critical for stoichiometric calculations in synthesis and for

analytical characterization.

Property Value

Chemical Name 3-Amino-5-bromopyridine-2-carboxamide

CAS Number 669066-89-1

Molecular Formula C₆H₆BrN₃O[1][2]

Molecular Weight 216.04 g/mol [1]
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Synthesis Protocol
A robust method for the preparation of 3-Amino-5-bromopyridine-2-carboxamide involves

the reduction of a nitro-group precursor. The following protocol is detailed for laboratory-scale

synthesis.[3]

Experimental Protocol: Reduction of 5-bromo-3-
nitropyridine-2-carboxamide
Materials:

5-bromo-3-nitropyridine-2-carboxamide (1.0 eq, 1.63 mmol, 400 mg)

Iron powder (3.0 eq, 4.89 mmol, 273 mg)

Ammonium chloride (5.0 eq, 8.15 mmol, 435 mg)

Methanol (6 mL)

Water (3 mL)

Chloroform

Diatomaceous earth

Procedure:

A suspension of 5-bromo-3-nitropyridine-2-carboxamide, iron powder, and ammonium

chloride is prepared in a solvent mixture of methanol and water.

The reaction mixture is heated to 100°C and stirred for 20 hours.

Upon completion, the reaction is cooled to room temperature.

The mixture is filtered through diatomaceous earth, and the filter cake is washed with

methanol.

The filtrates are combined and concentrated under reduced pressure to remove the solvent.
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The resulting residue is dissolved in chloroform.

The organic layer is washed with water, separated, and then concentrated under reduced

pressure to yield the final product, 3-amino-5-bromopyridine-2-carboxamide.[3]

Yield: 70% (246 mg).[3]

Synthesis Workflow
The synthesis of 3-Amino-5-bromopyridine-2-carboxamide can be visualized as a multi-step

process from starting material to the final, purified compound.
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Caption: Synthesis workflow for 3-Amino-5-bromopyridine-2-carboxamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. pharmaffiliates.com [pharmaffiliates.com]

2. Angene - 3-Amino-5-bromopyridine-2-carboxamide | 669066-89-1 | MFCD11110235 |
AG0033L6 [japan.angenechemical.com]

3. chemicalbook.com [chemicalbook.com]

To cite this document: BenchChem. [3-Amino-5-bromopyridine-2-carboxamide molecular
weight and formula]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b112891#3-amino-5-bromopyridine-2-carboxamide-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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